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Compound of Interest

Compound Name: 4-Nitrophenethyl alcohol

Cat. No.: B126260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the material safety data for

4-Nitrophenethyl alcohol (CAS No. 100-27-6). The information is compiled and presented to

meet the needs of laboratory and drug development professionals, emphasizing safe handling,

storage, and emergency procedures. All quantitative data has been summarized in structured

tables for ease of reference, and a logical workflow for safe handling is provided.

Chemical Identification
This section provides the fundamental identification details for 4-Nitrophenethyl alcohol.
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Identifier Value

Chemical Name 4-Nitrophenethyl alcohol

Synonyms

2-(4-Nitrophenyl)ethanol, 4-

Nitrobenzeneethanol, p-Nitrophenethyl

alcohol[1]

CAS Number 100-27-6[1][2]

Molecular Formula C8H9NO3[1][2]

Molecular Weight 167.16 g/mol [1][3][4]

Structure

InChI
InChI=1S/C8H9NO3/c10-6-5-7-1-3-8(4-2-

7)9(11)12/h1-4,10H,5-6H2

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Nitrophenethyl alcohol is
presented below. These properties are crucial for safe handling and storage.

Property Value

Appearance
Yellow to orange crystalline powder or solid[1][4]

[5]

Melting Point 56 - 64 °C (132.8 - 147.2 °F)[1][4][5][6]

Boiling Point 177 °C (351 °F) at 16 mmHg[5][7]

Flash Point 144.5 °C (292.1 °F)[1][5]

Density 1.27 - 1.29 g/cm³[1][5]

Solubility
Slightly soluble in water. Soluble in chloroform

and methanol.[1][3]

Vapor Pressure 0.000455 mmHg at 25 °C[1][5]
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Hazard Identification and Classification
4-Nitrophenethyl alcohol is classified as a hazardous substance. The following table

summarizes its GHS classification and associated hazard statements.

GHS Classification Hazard Statement

Acute Toxicity, Oral (Category 4)[2][8] H302: Harmful if swallowed[2][8]

Skin Corrosion/Irritation (Category 2)[2] H315: Causes skin irritation[2]

Serious Eye Damage/Eye Irritation (Category

2A)[2]
H319: Causes serious eye irritation[2][8]

Specific Target Organ Toxicity — Single

Exposure (Category 3), Respiratory System
H335: May cause respiratory irritation[2]

NFPA and HMIS Ratings:[2]

NFPA: Health: 2, Flammability: 1, Reactivity: 0

HMIS: Health: 3, Flammability: 1, Physical Hazard: 0

Toxicological Information
The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

Exposure Route Effects

Ingestion Harmful if swallowed.[2]

Inhalation

May cause respiratory irritation.[2] Structurally

similar chemicals may cause

methemoglobinemia, a condition that reduces

the blood's ability to carry oxygen.[7][9]

Skin Contact Causes skin irritation.[2]

Eye Contact Causes serious eye irritation.[2][8]
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Safe Handling and Storage Protocols
Adherence to proper handling and storage protocols is essential to minimize risk.

Personal Protective Equipment (PPE)
A diagram illustrating the necessary PPE for handling 4-Nitrophenethyl alcohol is provided

below.

Personal Protective Equipment (PPE)

Wear a lab coat Wear chemical-resistant gloves
Step 2

Wear safety goggles or glasses
Step 3

Use a respirator if ventilation is inadequate
Step 4

Safe to ProceedBefore Handling Step 1

Click to download full resolution via product page

Figure 1: Required Personal Protective Equipment Workflow.

Handling Procedures
Ensure good ventilation in the work area.[2]

Avoid breathing dust, mist, or spray.[2]

Avoid contact with skin and eyes.[2]

Do not eat, drink, or smoke when using this product.[2][8]

Wash hands thoroughly after handling.[2][8]

Storage Conditions
Store in a dry, cool, and well-ventilated area.[2]

Keep the container tightly closed when not in use.[2]

Incompatible materials include strong bases and strong oxidizing agents.[2]
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Emergency Procedures
A logical workflow for responding to accidental exposure is detailed below.

Routes of Exposure

First Aid Measures

Accidental Exposure?

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Seek medical attention if symptoms occur.

Wash off immediately with plenty of water.
Remove contaminated clothing.

Rinse immediately with plenty of water for at least 15 minutes.
Get medical attention.

Do NOT induce vomiting.
Rinse mouth with water.

Get immediate medical advice/attention.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Figure 2: Emergency First Aid Procedures Workflow.

Fire-Fighting Measures
Suitable extinguishing media: Alcohol-resistant foam, carbon dioxide, dry powder, or water

spray.[2]

Hazardous decomposition products: Thermal decomposition can generate carbon oxides

and nitrogen oxides.[2]

Accidental Release Measures
Evacuate unnecessary personnel and ensure adequate ventilation.[2]

Wear appropriate personal protective equipment.[2]
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For solid spills, sweep or shovel into a suitable container for disposal, minimizing dust

generation.[2]

Disposal Considerations
Dispose of contents and container in accordance with local, regional, national, and international

regulations. The product should be disposed of at an appropriate treatment and disposal

facility.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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